Cas no 1185061-37-3 (1-{[1,1'-biphenyl]-2-yloxy}-3-(4-ethylpiperazin-1-yl)propan-2-ol dihydrochloride)

• Product Name: 1-{[1,1'-biphenyl]-2-yloxy}-3-(4-ethylpiperazin-1-yl)propan-2-ol dihydrochloride
• CAS No: 1185061-37-3
• MF: C₂₁H₃₀Cl₂N₂O₂
• MW: 413.381103992462
• CID: 5391144
• Update Time: 2025-06-08

1-{[1,1'-biphenyl]-2-yloxy}-3-(4-ethylpiperazin-1-yl)propan-2-ol dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Piperazineethanol, α-[([1,1′-biphenyl]-2-yloxy)methyl]-4-ethyl-, hydrochloride (1:2)
• 1-{[1,1'-biphenyl]-2-yloxy}-3-(4-ethylpiperazin-1-yl)propan-2-ol dihydrochloride

• Inchi： 1S/C21H28N2O2.2ClH/c1-2-22-12-14-23(15-13-22)16-19(24)17-25-21-11-7-6-10-20(21)18-8-4-3-5-9-18;;/h3-11,19,24H,2,12-17H2,1H3;2*1H
• InChI Key： XZDUOJYJGVJPSM-UHFFFAOYSA-N
• SMILES： N1(CC(COC2=CC=CC=C2C2=CC=CC=C2)O)CCN(CC)CC1.[H]Cl.[H]Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 1-{[1,1'-biphenyl]-2-yloxy}-3-(4-ethylpiperazin-1-yl)propan-2-ol dihydrochloride

Introduction to 1-{[1,1'-biphenyl]-2-yloxy}-3-(4-ethylpiperazin-1-yl)propan-2-ol dihydrochloride (CAS No. 1185061-37-3)

1-{[1,1'-biphenyl]-2-yloxy}-3-(4-ethylpiperazin-1-yl)propan-2-ol dihydrochloride, identified by its CAS number 1185061-37-3, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of extensive research and development. The structural features of this molecule, particularly its 1,1'-biphenyl core and the presence of an 4-ethylpiperazine moiety, contribute to its unique chemical and pharmacological properties.

The biphenyl scaffold is a well-known structural motif in medicinal chemistry, often found in drugs that target central nervous system disorders. The presence of the biphenyl ring in 1-{[1,1'-biphenyl]-2-yloxy}-3-(4-ethylpiperazin-1-yl)propan-2-ol dihydrochloride suggests that this compound may interact with specific biological targets in a manner similar to other biphenyl-containing drugs. This structural feature has been widely explored in the development of compounds with potential therapeutic applications.

The second key component of this molecule is the 4-ethylpiperazine group. Piperazine derivatives are well-documented for their role as pharmacophores in various therapeutic areas, including antipsychotics, antidepressants, and antihistamines. The ethyl substitution on the piperazine ring enhances the solubility and bioavailability of the compound, making it more suitable for oral administration. This feature is particularly important in drug development, as it can significantly influence the pharmacokinetic profile of a compound.

The hydrochloride salt form of 1-{[1,1'-biphenyl]-2-yloxy}-3-(4-ethylpiperazin-1-yl)propan-2-ol dihydrochloride further enhances its stability and solubility. This salt form is commonly used in pharmaceutical formulations to improve the bioavailability and shelf life of active pharmaceutical ingredients (APIs). The dihydrochloride salt ensures that the compound remains stable under various storage conditions and can be effectively formulated into dosage forms suitable for clinical use.

In recent years, there has been growing interest in developing novel compounds that combine multiple pharmacophores to achieve synergistic effects. The combination of a biphenyl core and a 4-ethylpiperazine moiety in 1-{[1,1'-biphenyl]-2-yloxy}-3-(4-ethylpiperazin-1-yl)propan-2-ol dihydrochloride makes it an attractive candidate for further investigation. Such combinations have shown promise in preclinical studies for their ability to modulate multiple biological pathways simultaneously.

The potential therapeutic applications of this compound are broad and span several areas of medicine. One area of particular interest is its potential use as an intermediate in the synthesis of more complex molecules with enhanced pharmacological properties. The structural features of this compound make it a versatile building block for drug discovery efforts aimed at developing new treatments for neurological disorders, cardiovascular diseases, and other conditions.

Recent research has highlighted the importance of understanding the molecular interactions between drugs and their targets at a detailed level. Computational methods such as molecular docking and simulations have been increasingly used to predict how compounds like 1-{[1,1'-biphenyl]-2-yloxy}-3-(4-ethylpiperazin-1-yl)propan-2-ol dihydrochloride might interact with biological receptors. These studies have provided valuable insights into the binding affinities and mechanisms of action of this compound, paving the way for more targeted drug design.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yields and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the biphenyl core efficiently. These methods not only improve the efficiency of the synthesis but also minimize side reactions, leading to cleaner products suitable for further development.

In conclusion, 1-{[1,1'-biphenyl]-2-yloxy}-3-(4-ethylpiperazin-1-yl)propan-2-ol dihydrochloride (CAS No. 1185061-37-3) is a promising compound with significant potential in pharmaceutical research. Its unique structural features, including the biphenyl core and 4-ethylpiperazine moiety, make it an attractive candidate for further investigation into its biological activity and therapeutic applications. Continued research into this compound will likely contribute valuable insights into drug design and development strategies for future generations of therapeutics.